Cas no 1000343-47-4 (1-(7-Amino-5-bromo-1H-indol-1-yl)ethanone)

• Product Name: 1-(7-Amino-5-bromo-1H-indol-1-yl)ethanone
• CAS No: 1000343-47-4
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• CID: 840632
• PubChem ID: 24729513
• Update Time: 2025-10-25

1-(7-Amino-5-bromo-1H-indol-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(7-Amino-5-bromo-1H-indol-1-yl)ethanone
• 1-(7-amino-5-bromoindol-1-yl)ethanone
• 1-Acetyl-7-amino-5-bromoindole
• AK141035
• FT-0684476
• KB-215574
• AKOS022172875
• DB-201522
• DTXSID90646835
• 1-(7-Amino-5-bromo-1H-indol-1-yl)ethan-1-one
• Ethanone, 1-(7-amino-5-bromo-1H-indol-1-yl)-
• 1000343-47-4

• Inchi： 1S/C10H9BrN2O/c1-6(14)13-3-2-7-4-8(11)5-9(12)10(7)13/h2-5H,12H2,1H3
• InChI Key： DWQFLZCPHJMNON-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)C=CN2C(C)=O)N

Computed Properties

• Exact Mass: 251.98983g/mol
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1-(7-Amino-5-bromo-1H-indol-1-yl)ethanone

Comprehensive Overview of 1-(7-Amino-5-bromo-1H-indol-1-yl)ethanone (CAS No. 1000343-47-4)

1-(7-Amino-5-bromo-1H-indol-1-yl)ethanone, with the CAS registry number 1000343-47-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the indole derivative family, a class of heterocyclic structures widely recognized for their biological activity and applications in drug discovery. The presence of both amino and bromo functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for indole-based compounds has surged due to their potential in treating various health conditions. Researchers are particularly interested in 1-(7-Amino-5-bromo-1H-indol-1-yl)ethanone for its role in developing targeted therapies and small-molecule inhibitors. Its unique chemical properties allow it to interact with specific biological pathways, making it a candidate for studies related to neurodegenerative diseases and cancer research.

The synthesis of 1-(7-Amino-5-bromo-1H-indol-1-yl)ethanone involves multi-step organic reactions, often starting from commercially available indole precursors. Key steps include bromination at the 5-position and subsequent acetylation to introduce the ethanone moiety. The compound's purity and stability are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for bioactive compounds like 1-(7-Amino-5-bromo-1H-indol-1-yl)ethanone. Researchers are investigating greener alternatives, such as catalysis and microwave-assisted reactions, to reduce environmental impact. This aligns with the broader industry shift toward green chemistry and circular economy principles.

Another area of interest is the computational modeling of indole derivatives. Advanced molecular docking and quantum chemistry calculations are being used to predict the binding affinity and pharmacokinetic properties of 1-(7-Amino-5-bromo-1H-indol-1-yl)ethanone. Such in silico approaches accelerate drug discovery by identifying promising candidates before costly lab experiments.

From a commercial perspective, 1-(7-Amino-5-bromo-1H-indol-1-yl)ethanone is available through specialized chemical suppliers catering to pharmaceutical R&D and academic laboratories. Its price and availability may vary depending on the scale of procurement and purity requirements. Customers often search for custom synthesis services or bulk quantities of this compound to support their research projects.

In summary, 1-(7-Amino-5-bromo-1H-indol-1-yl)ethanone (CAS No. 1000343-47-4) is a valuable building block in medicinal chemistry. Its applications span from drug development to biochemical assays, reflecting the growing importance of indole chemistry in modern science. As research continues to uncover new therapeutic potentials, this compound is likely to remain a focal point in innovative scientific endeavors.